1-(Cyclohex-3-en-1-ylmethyl)-4-(ethylsulfonyl)piperazine

• Molecular Formula: C13H24N2O2S
• Molecular Weight: 272.41 g/mol
• IUPAC Name: 1-(cyclohex-3-en-1-ylmethyl)-4-ethylsulfonylpiperazine
• InChI: InChI=1S/C13H24N2O2S/c1-2-18(16,17)15-10-8-14(9-11-15)12-13-6-4-3-5-7-13/h3-4,13H,2,5-12H2,1H3
• InChI Key: POBOSHPECWVQDW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2CCC=CC2

Description

1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE is an organic compound that belongs to the class of piperazine derivatives. This compound is characterized by the presence of a cyclohexenylmethyl group and an ethylsulfonyl group attached to the piperazine ring. Piperazine derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE typically involves the reaction of 1-(3-cyclohexenylmethyl)piperazine with ethylsulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

In an industrial setting, the production of 1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining precise control over reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of secondary amines.

Substitution: Formation of N-alkylated piperazine derivatives.

Scientific Research Applications

1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent due to its piperazine core, which is common in many drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE involves its interaction with specific molecular targets. The ethylsulfonyl group can act as an electron-withdrawing group, influencing the reactivity of the piperazine ring. The compound may interact with enzymes or receptors, leading to modulation of biological pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE
• 1-(3-CYCLOHEXENYLMETHYL)-4-(PROPYLSULFONYL)PIPERAZINE
• 1-(3-CYCLOHEXENYLMETHYL)-4-(BUTYLSULFONYL)PIPERAZINE

Uniqueness

1-(3-CYCLOHEXENYLMETHYL)-4-(ETHYLSULFONYL)PIPERAZINE is unique due to the presence of the ethylsulfonyl group, which can significantly influence its chemical and biological properties. The length and nature of the sulfonyl group can affect the compound’s solubility, reactivity, and interaction with biological targets.